Cas no 102944-92-3 (2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]-)
102944-92-3 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]-
CAS No:102944-92-3
MF:C22H40N4O2
MW:392.578605651855
CID:201510
PubChem ID:16206241
Update Time:2025-04-19
2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]-
- 2,5-bis[4-(diethylamino)butylamino]cyclohexa-2,5-diene-1,4-dione
- 2,5-Bis((4-(diethylamino)butyl)amino)-p-benzoquinone
- 2,5-Bis-(4-diaethylamino-butylamino)-[1,4]benzochinon
- 2,5-bis-(4-diethylamino-butylamino)-[1,4]benzoquinone
- BRN 3443862
- LS-40310
- p-Benzoquinone, 2,5-bis((4-(diethylamino)butyl)amino)-
- DTXSID00145586
- 102944-92-3
-
- Inchi: 1S/C22H40N4O2/c1-5-25(6-2)15-11-9-13-23-19-17-22(28)20(18-21(19)27)24-14-10-12-16-26(7-3)8-4/h17-18,23-24H,5-16H2,1-4H3
- InChI Key: UZHLVQRGGVYZCA-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(C=C1NCCCCN(CC)CC)=O)NCCCCN(CC)CC
Computed Properties
- Exact Mass: 392.315127
- Monoisotopic Mass: 392.315127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 16
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7
- XLogP3: 3.4
Experimental Properties
- PSA: 64.68000
- LogP: 3.11100
2,5-Cyclohexadiene-1,4-dione,2,5-bis[[4-(diethylamino)butyl]amino]- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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